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Compound of Interest

N,N-
Compound Name:
dimethylformamide;hydrochloride

Cat. No.: B1625242

An In-depth Technical Guide to the Safety and Handling of N,N-Dimethylformamide
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document provides a comprehensive overview of the safety and handling precautions for
N,N-dimethylformamide hydrochloride. It is intended for use by trained professionals in a
laboratory or industrial setting. The information herein is compiled from various sources and
should be used in conjunction with an official Safety Data Sheet (SDS) provided by the
manufacturer.

Introduction

N,N-dimethylformamide hydrochloride (DMF-HCI) is the salt formed from the reaction of the
versatile organic solvent N,N-dimethylformamide (DMF) with hydrogen chloride.[1] While most
safety and toxicological data are available for the parent compound, DMF, it is crucial to
understand that the hydrochloride salt will exhibit similar hazards, with additional
considerations due to its acidic nature and potential to release hydrogen chloride gas.[1][2] This
guide synthesizes available information to provide a thorough understanding of the risks
associated with DMF-HCI and the necessary precautions for its safe handling.
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DMF is a polar aprotic solvent widely used in chemical reactions due to its high boiling point
and ability to dissolve a broad range of substances.[3] The formation of the hydrochloride salt
occurs through the acid-base reaction where the carbonyl oxygen of DMF acts as a proton
acceptor.[1] This salt may be used in specific synthetic applications requiring a protonated form
of the molecule.[1]

Hazard Identification

The primary hazards of N,N-dimethylformamide hydrochloride are inherited from N,N-
dimethylformamide, which is a flammable liquid and is associated with significant health risks
upon exposure.[4]

GHS Hazard Statements for N,N-Dimethylformamide:

H226: Flammable liquid and vapour.[5][6]

H312: Harmful in contact with skin.[5][6]

H319: Causes serious eye irritation.[5][6]

H331: Toxic if inhaled.[5]

H360D: May damage the unborn child.[5][6]
Potential Health Effects:

« Inhalation: Toxic if inhaled.[5] Can cause irritation of the respiratory tract, sore throat,
abdominal pain, and other systemic effects.[7] Vapors are heavier than air and can
accumulate.[5][8]

o Skin Contact: Harmful in contact with skin.[5] The substance can be absorbed through the
skin, potentially leading to systemic toxicity.[7] It may cause skin irritation.[9]

o Eye Contact: Causes serious eye irritation, leading to redness and pain.[5][7]

 Ingestion: May cause abdominal pain, jaundice, and other systemic effects.[7]
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o Chronic Exposure: Long-term or repeated exposure may have adverse effects on the liver

and kidneys.[7][9] It is also considered a reproductive toxin and a possible carcinogen.[10]

[11]

Physical and Chemical Properties

While specific data for N,N-dimethylformamide hydrochloride is limited, the properties of N,N-

dimethylformamide are well-documented and provide a basis for safe handling.

Property

Value for N,N-Dimethylformamide

Molecular Formula

C3H7NO[5]

Molecular Weight 73.1 g/mol [5]

Appearance Colorless to pale-yellow liquid[12][13]
Odor Faint, fishy or ammonia-like odor[9][12]
Boiling Point 153°C[7][14]

Melting Point -61°C[7]

Flash Point 58°C (closed cup)[7]

Autoignition Temperature

440°C[7]

Solubility in Water

Miscible[3][7]

Vapor Density

2.5 (Air = 1)[7]

Vapor Pressure

0.49 kPa at 25°C[7]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure to

N,N-dimethylformamide hydrochloride.

Exposure Limits for N,N-Dimethylformamide
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Organization Limit

OSHA (PEL) 10 ppm (8-hour TWA)[9]
NIOSH (REL) 10 ppm (10-hour TWA)[9]
ACGIH (TLV) 10 ppm (8-hour TWA)[9]

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[10]
[15]

» Use explosion-proof electrical, ventilating, and lighting equipment.[16]
e Ground and bond containers and receiving equipment to prevent static discharge.[17]

o Ensure safety showers and eyewash stations are readily accessible.[16]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[10][17]
o Skin Protection:

o Wear chemical-resistant gloves. It is important to note that latex and nitrile gloves may not
provide adequate protection.[18] Consult the glove manufacturer's specifications for
compatibility.

o Wear a chemical-resistant lab coat or flame-retardant antistatic protective clothing.[10]
o Full-length pants and closed-toe shoes are mandatory.[10]

o Respiratory Protection: If exposure limits are exceeded or if vapors are generated, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors.[13][16] For high
concentrations, a self-contained breathing apparatus (SCBA) may be necessary.[9][12]

PPE Selection Workflow
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Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.

e Handling:

o

Avoid contact with skin, eyes, and clothing.[10]

o Do not breathe vapors or mist.[10]

o Keep away from heat, sparks, open flames, and other ignition sources.[17]
o Use non-sparking tools.[8]

o Take precautionary measures against static discharge.[17]

o Wash hands thoroughly after handling.[5]

o Do not eat, drink, or smoke in work areas.[5]

o Storage:

o

Store in a tightly closed container in a dry, cool, and well-ventilated area.[16][17]

[¢]

Keep away from heat and sources of ignition.

[e]

Store locked up.[17]

[e]

Protect from sunlight and moisture.[12][17]
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o Incompatible materials include strong oxidizing agents, halogens, and strong acids and
bases.[2][16]

Accidental Release Measures

In the event of a spill or release, follow these procedures:

e Personal Precautions:

[e]

Evacuate personnel to a safe area.[19]

o

Remove all sources of ignition.[19]

o

Ensure adequate ventilation.

[¢]

Wear appropriate personal protective equipment.[19]
e Environmental Precautions:

o Prevent entry into waterways, sewers, basements, or confined areas.[8]
¢ Methods for Cleaning Up:

o For small spills, absorb with an inert material such as sand or earth.[8]

o Use non-sparking tools to collect the absorbed material into a suitable container for
disposal.[8]

o For large spills, dike the area to contain the spill. A vapor-suppressing foam may be used.

[8]

First Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration. Seek immediate medical attention.
[51[17]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[9][17]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[5][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[5]

[7]

Emergency Response Flow
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Caption: Logical flow for responding to an emergency exposure incident.

Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-
resistant foam.[8][9]

¢ Specific Hazards:

o Flammable liquid and vapor.[5]
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o Vapors may form explosive mixtures with air and can travel to an ignition source and flash
back.[16]

o Containers may explode when heated.[16]

o Hazardous combustion products include carbon oxides and nitrogen oxides.[16]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[16]

Stability and Reactivity
o Reactivity: Vapors may form explosive mixtures with air upon intense warming.
o Chemical Stability: Stable under normal conditions.[17] However, it is unstable in the

presence of strong acids or bases, especially at elevated temperatures, where it can
hydrolyze to formic acid and dimethylamine.[2][3]

¢ Incompatible Materials: Reacts violently with strong oxidizing agents, halogens, and some
halogenated hydrocarbons.[9][16]

e Hazardous Decomposition Products: Upon heating to decomposition, it can emit toxic fumes
of nitrogen oxides.[12]

Disposal Considerations

» Dispose of waste in accordance with all applicable federal, state, and local environmental
regulations.[6]

e Waste should be handled as hazardous material and disposed of at an approved waste
disposal plant.

o Contaminated packaging should be treated as hazardous waste.[6]

This guide provides a framework for the safe handling of N,N-dimethylformamide
hydrochloride. Always prioritize safety by consulting the specific SDS for the product you are
using and adhering to your institution's safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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